1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine hydrochloride

• Molecular Formula: C14H22ClN
• Molecular Weight: 239.78 g/mol
• SMILES: CC1CC1(C2=CC=C(C=C2)C(C)(C)C)N.Cl
• InChI: InChI=1S/C14H21N.ClH/c1-10-9-14(10,15)12-7-5-11(6-8-12)13(2,3)4;/h5-8,10H,9,15H2,1-4H3;1H
• InChIKey: LDWQVQAURLEQKE-UHFFFAOYSA-N

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine HCl Procurement Data

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine hydrochloride (CAS 1955561-74-6) is a cyclopropane-based primary amine building block bearing a para-tert-butylphenyl group and a 2-methyl substituent on the cyclopropane ring [1]. The hydrochloride salt form improves aqueous solubility and handling characteristics relative to the free base (CAS 1522966-08-0), which is critical for downstream synthetic and biological applications . This compound belongs to the arylcyclopropylamine (ACPA) class, a scaffold recognized in medicinal chemistry for its conformational rigidity and potential as a pharmacophore in enzyme inhibitor design, including lysine-specific demethylase 1 (LSD1) and monoamine oxidase (MAO) programs [2].

Salt form Hydrochloride salt improves aqueous solubility and handling for assay workflows

Scaffold Arylcyclopropylamine (ACPA) building block suited for enzyme inhibitor design

Stereochemistry Chiral cyclopropane core supports SAR and target engagement studies

• [1] PubChem Compound Summary CID 86775392, 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine hydrochloride. View Source
• [2] Miyamura, S. et al. C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Org. Biomol. Chem., 2016, 14, 8576-8585. View Source

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine HCl: Generic Substitution Limitations

Within the arylcyclopropylamine family, subtle structural variations—including the presence or absence of the 2-methyl substituent, the position of the tert-butyl group on the phenyl ring, and the stereochemistry at the cyclopropane—profoundly alter both synthetic utility and biological activity. The 2-methyl group in 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine introduces a chiral center and alters the cyclopropane ring's steric and electronic environment compared to the des-methyl analog 1-(4-tert-butylphenyl)cyclopropan-1-amine (CAS 1096856-98-2), potentially impacting conformational preferences and receptor binding profiles . Furthermore, the para-tert-butyl substitution differentiates it from meta-substituted or unsubstituted phenyl analogs, which can exhibit divergent logP, metabolic stability, and target engagement profiles . Generic interchange without considering these stereoelectronic factors risks altered reactivity in subsequent derivatization steps and inconsistent biological readouts.

The 2-methyl substituent creates a chiral center; the des-methyl analog lacks this stereochemical complexity and may alter target interaction profiles.

para-tert-Butyl substitution differs from meta or unsubstituted phenyl analogs, potentially shifting lipophilicity, metabolic stability, and engagement readouts.

HCl salt alters molar mass and solubility compared to the free base; direct molar comparisons in assay design may be invalid without verification.

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine HCl: Differentiation Evidence

Molecular Weight and Salt Form Advantage

The hydrochloride salt of 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine (MW 239.78 g/mol) provides a defined stoichiometric form with improved aqueous solubility and solid-state stability compared to the free base (MW 203.32 g/mol). This contrasts with the des-methyl analog 1-(4-tert-butylphenyl)cyclopropan-1-amine HCl (MW 225.76 g/mol) . The methyl group increases the molecular weight and lipophilicity (cLogP), which can be advantageous for passive membrane permeability in cell-based assays.

MW & Salt Form

Cross-study comparable

MW 239.78 g/mol (HCl)

Des-methyl HCl: 225.76 g/mol

Molar mass difference may invalidate direct molar comparisons in assay and dose calculations.

Methyl group adds +14.02 g/mol; salt vs free base delta +36.46 g/mol

Evidence Dimension	Molecular Weight and Salt Form Impact
Target Compound Data	MW 239.78 g/mol (HCl salt) [1]
Comparator Or Baseline	Des-methyl analog HCl salt: MW 225.76 g/mol; Free base: 189.30 g/mol
Quantified Difference	Delta MW = +14.02 g/mol (methyl group contribution); salt vs. free base delta = +36.46 g/mol
Conditions	Calculated molecular weights based on molecular formula C14H22ClN vs C13H19N

Why This Matters

The increased molecular weight and defined salt form can affect dosing calculations, solubility, and membrane permeability in biological assays, making direct molar comparisons to des-methyl analogs invalid.

• [1] PubChem Compound Summary CID 86775392, 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine hydrochloride. View Source

Stereochemical Complexity and Selectivity

The presence of both a chiral center at C1 and C2 of the cyclopropane ring in 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine generates four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). This contrasts with the des-methyl analog which has only two enantiomers due to the symmetry at C2 . The (1R,2S)-trans isomer (CAS 1955474-42-6) has been specifically identified as a kinase inhibitor scaffold, while the (1S,2S)-cis isomer (CAS 1808069-10-4) is also commercially available for SAR studies [1]. This stereochemical diversity allows for fine-tuning of biological activity but demands rigorous chiral purity specifications.

Stereoisomer Complexity

Class-level

4 stereoisomers possible

Des-methyl analog: 2 enantiomers

Specific isomer procurement is critical for reproducible target engagement data.

(1R,2S)-trans and (1S,2S)-cis available; distinct biological profiles expected

Evidence Dimension	Stereoisomer Count and Chiral Complexity
Target Compound Data	Four stereoisomers possible; individual isomers available (e.g., (1R,2S)-trans CAS 1955474-42-6, (1S,2S)-cis CAS 1808069-10-4) [1]
Comparator Or Baseline	Des-methyl analog: two enantiomers only; no cis/trans isomerism at C2
Quantified Difference	2x increase in stereochemical complexity; potential for distinct biological profiles per isomer
Conditions	Structural analysis based on PubChem and vendor catalogs

Why This Matters

Procurement of a specific stereoisomer or a defined racemic mixture is critical; substitution with a different stereoisomer or the des-methyl analog can lead to divergent biological activity and irreproducible results.

• [1] Kuujia Product Page, (1R,2S)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride (CAS 1955474-42-6). View Source

Class-Level LSD1/MAO Inhibitor Evidence

While direct IC50 data for this specific compound is not publicly available, the arylcyclopropylamine (ACPA) class to which it belongs has been extensively characterized. The parent scaffold phenylcyclopropylamine (PCPA, tranylcypromine) is a known irreversible MAO inhibitor with IC50 values in the low micromolar range (MAO-A: ~0.5 µM, MAO-B: ~0.1 µM) [1]. The addition of a para-tert-butyl group on the phenyl ring in related ACPAs has been shown to enhance LSD1 inhibitory potency by up to 10-fold compared to unsubstituted PCPA, while the 2-methyl substituent can modulate MAO isoform selectivity [2]. This compound's structural features—para-tert-butyl and 2-methyl—are consistent with those found in potent, selective LSD1 inhibitors in the patent literature (e.g., EP3105218) [3].

LSD1/MAO Potential

Class-level inference

No direct IC50 data

ACPA scaffold suggests LSD1/MAO inhibition context; target-specific validation required.

para-tert-butyl/2-methyl pattern aligns with known potent LSD1 inhibitors in patent literature

Evidence Dimension	Anticipated Biological Activity Based on Class SAR
Target Compound Data	No direct IC50 data available; structural features align with potent LSD1/MAO inhibitors
Comparator Or Baseline	PCPA (tranylcypromine): LSD1 IC50 ~2-5 µM; MAO-A IC50 ~0.5 µM; para-substituted ACPAs: up to 10-fold improved LSD1 potency in cell-free assays [1][2]
Quantified Difference	Potency improvement with para-tert-butyl substitution: up to 10-fold over unsubstituted PCPA (class average)
Conditions	In vitro LSD1 demethylase assay; recombinant enzyme; H3K4me2 substrate

Why This Matters

For researchers exploring epigenetic targets or neurotransmitter modulation, this compound's class membership in the ACPA family provides a rational starting point for SAR studies, offering a distinct substitution pattern not found in commercially available PCPA analogs.

• [1] Binda, C. et al. Structural and pharmacological characterization of phenylcyclopropylamine-based LSD1 inhibitors. J. Med. Chem., 2010, 53, 1956-1966. View Source
• [2] Miyamura, S. et al. C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Org. Biomol. Chem., 2016, 14, 8576-8585. View Source
• [3] Incyte Holdings Corporation, Cyclopropylamines as LSD1 Inhibitors, EP3105218, 2016. View Source

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine HCl: Application Scenarios

LSD1 Inhibitor Lead Optimization

Researchers developing selective LSD1 inhibitors for oncology or neurology indications can use this compound as a starting scaffold for SAR exploration. Its para-tert-butylphenyl and 2-methyl substitution pattern offers a distinct vector for derivatization compared to unsubstituted PCPA or benzylcyclopropylamines, potentially improving selectivity over MAO isoforms [1]. The hydrochloride salt form enables direct use in cell-based assays without additional solubilization steps.

Chiral Probe for Target Engagement

The availability of discrete stereoisomers—(1R,2S)-trans and (1S,2S)-cis—allows medicinal chemists to probe the stereochemical requirements of target binding pockets. This capability is critical when working with targets like LSD1, where the (1R,2S) configuration is often preferred for enzyme inhibition [2]. Procurement of specific isomers with defined enantiomeric excess (typically ≥95%) ensures reproducible target engagement data.

Parallel Synthesis Building Block

The primary amine handle on the cyclopropane ring makes this compound a versatile intermediate for amide coupling, reductive amination, or sulfonamide formation. Its commercial availability at 95% purity in the hydrochloride form (as documented by AKSci) supports its use in parallel synthesis workflows for generating diverse compound libraries . The tert-butyl group provides a distinct steric and lipophilic handle not present in smaller alkyl-substituted ACPAs.

ADME and Metabolic Stability Profiling

For absorption, distribution, metabolism, and excretion (ADME) profiling, this compound serves as a tool to evaluate how the combination of a cyclopropane ring, a bulky para-tert-butyl group, and a 2-methyl substituent influences metabolic stability relative to simpler ACPAs. Its increased molecular weight and lipophilicity (cLogP) are expected to alter CYP450 metabolism and plasma protein binding compared to the des-methyl or des-tert-butyl analogs [3].

Application

Selection Property

Validation Focus

LSD1 inhibitor scaffold exploration

para-tert-butyl/2-methyl substitution pattern

Selectivity over MAO isoforms in cell-free assays

Stereochemical target engagement studies

Defined stereoisomer (ee)

Binding pocket stereochemistry requirements

Library synthesis intermediate

Primary amine handle

Amide/sulfonamide coupling efficiency

ADME comparative profiling

Increased lipophilicity (cLogP) vs des-methyl analog

CYP450 metabolic stability and plasma protein binding shift

• [1] Miyamura, S. et al. C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Org. Biomol. Chem., 2016, 14, 8576-8585. View Source
• [2] Incyte Holdings Corporation, Cyclopropylamines as LSD1 Inhibitors, EP3105218, 2016. View Source
• [3] PubChem Computed Properties, 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine hydrochloride, XLogP3 and rotatable bond count. View Source